N-cyclohexyl-3-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]propanamide

• IUPAC Name: N-cyclohexyl-3-[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]propanamide
• InChI: InChI=1S/C27H28FN5O3S/c28-19-11-5-7-13-21(19)30-24(35)16-37-27-32-20-12-6-4-10-18(20)25-31-22(26(36)33(25)27)14-15-23(34)29-17-8-2-1-3-9-17/h4-7,10-13,17,22H,1-3,8-9,14-16H2,(H,29,34)(H,30,35)
• InChI Key: JREHCUVBPQMRPB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CCC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NC5=CC=CC=C5F
• Molecular Formula: C27H28FN5O3S
• Molecular Weight: 521.6 g/mol
• CAS No.: 1093808-18-4

Description

N-cyclohexyl-3-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]propanamide is a useful research compound. Its molecular formula is C27H28FN5O3S and its molecular weight is 521.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Quinazolines and imidazoquinazolines have garnered significant interest due to their broad spectrum of biological activities. For example, studies have focused on synthesizing novel derivatives to explore their anti-monoamine oxidase and antitumor activities. The creation of 2-sulfanyl-substituted derivatives highlights the potential of these compounds in developing treatments for various diseases, including cancer and neurological disorders (Markosyan et al., 2015).

Antimicrobial and Antitumor Properties

Research into quinazoline derivatives has also shown promising antimicrobial and antitumor properties. The synthesis and evaluation of substituted 5-phenyltriazolylquinazolinylamino nicotinic acid esters have demonstrated excellent growth inhibition activity against bacteria, comparable to commercial antibiotics like penicillin-G and streptomycin (Mood et al., 2022). Additionally, the exploration of quinazoline sulfonamide derivatives has revealed their potential in antiviral activities against respiratory and biodefense viruses, offering a new avenue for therapeutic interventions (Selvam et al., 2007).

Chemical Stability and Formulation Considerations

The stability and solubility of quinazoline derivatives in various solvents have been investigated to inform the development of intravenous formulations for clinical studies. This research provides essential data for pharmaceutical development, ensuring that potential medications are effective and safe for administration (Gu et al., 1988).